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Compound of Interest

Compound Name: GK563

Cat. No.: B8236339

Essential Safety and Handling Guide for GK563

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling the novel spleen
tyrosine kinase (SYK) inhibitor, GK563. As a potent, biologically active small molecule, GK563
must be handled with care to minimize exposure and ensure a safe laboratory environment.
This guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for GK563 is not publicly available, its classification
as a potent kinase inhibitor necessitates handling it as a hazardous compound. The following
PPE is mandatory for all procedures involving GK563 in solid form or in solution.
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Activity

Required PPE

Specifications

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

* Chemotherapy-rated gloves
(ASTM D6978) are
recommended.« Disposable,
back-closing gown is
preferred.e ANSI 287.1
certified.

Weighing and Aliquoting (Solid
Form)

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Face Shielde

Respiratory Protection

* Change gloves immediately if
contaminated. Back-closing
with knit cuffs.e Provide a full
seal around the eyes.s
Recommended in addition to
goggles.« A NIOSH-approved
N95 or higher respirator is
required to prevent inhalation
of fine particles.

Solution Preparation and
Handling

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

« Chemotherapy-rated gloves.«
Impermeable to liquids.e

Protect against splashes.

Waste Disposal

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

» Heavy-duty, chemical-

resistant gloves.

Physicochemical and Storage Information

The following data for GK563 and its common solvents are based on information for similar

SYK inhibitors (Fostamatinib, Entospletinib) and the respective solvent SDS.
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Molecular Storage
Substance Form . Key Hazards
Weight Temperature
Harmful if
swallowed,

) causes skin and
) N -20°C (as solid ]
GK563 (Inferred)  Solid Not specified ) ) serious eye
and in solution) o
irritation, may

cause respiratory

irritation.

Combustible
liquid, skin and
eye irritant.

. Readily
Dimethyl

Sulfoxide Liquid 78.13 g/mol
(DMSO)

Room absorbed

Temperature through the skin
and may carry
other dissolved
chemicals into
the body.[1][2]

May form
) ] Room combustible dust
Methylcellulose Solid Varies ) ]
Temperature concentrations in

air.[3][4]

Experimental Protocols: Handling and Solution
Preparation

Adherence to a strict operational plan is critical to minimize exposure and ensure the integrity
of the compound.

3.1. Engineering Controls

 All procedures involving the handling of solid GK563 and the preparation of stock solutions
must be conducted in a certified chemical fume hood.
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3.2. Step-by-Step Solution Preparation

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a
designated work area within the fume hood by lining it with absorbent, disposable bench
paper.

o Equilibration: Allow the vial of solid GK563 to equilibrate to room temperature before opening
to prevent condensation.

» Weighing: Use dedicated spatulas and weighing boats inside the fume hood. Handle the
solid compound carefully to avoid generating dust.

e Solvent Addition: For in vitro studies, slowly add anhydrous Dimethyl Sulfoxide (DMSO) to
the vial containing the solid GK563 to the desired concentration. For in vivo studies, 0.5%
methylcellulose is used as a vehicle.

o Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure complete
dissolution. Gentle warming may be applied if necessary, but be mindful of the compound's
stability.

o Storage: Store stock solutions in clearly labeled, sealed containers at -20°C. Aliquoting into
single-use volumes is recommended to avoid repeated freeze-thaw cycles.
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Diagram 1: Experimental workflow for GK563 solution preparation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8236339?utm_src=pdf-body-img
https://www.benchchem.com/product/b8236339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Disposal Plan

All waste materials contaminated with GK563 must be disposed of as hazardous chemical

waste.

» Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other
disposable materials that have come into contact with the compound. Place these items in a
designated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Unused solutions containing GK563 should be collected in a designated,
sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[1]

o Contaminated Clothing: If clothing becomes contaminated, remove it immediately and
launder it separately before reuse.

Waste Generation
Solid Waste Liquid Waste
(Gloves, Vials, Tips) (Unused Solutlons)
Segregation ;

Labeled Hazardous Labeled Hazardous
Solid Waste Container quwd Waste Container

\@al Dlsp(y/

Licensed Hazardous
Waste Disposal Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8236339#personal-protective-equipment-for-
handling-gk563]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.fishersci.com/store/msds?partNumber=D1391&productDescription=DIMETHYL+SULFOXIDE+GC+HS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-m/S25427.pdf
https://www.southernbiological.com/content/MSDS/mc11.3_methylcellulose_SDS_2024.pdf
https://www.benchchem.com/product/b8236339#personal-protective-equipment-for-handling-gk563
https://www.benchchem.com/product/b8236339#personal-protective-equipment-for-handling-gk563
https://www.benchchem.com/product/b8236339#personal-protective-equipment-for-handling-gk563
https://www.benchchem.com/product/b8236339#personal-protective-equipment-for-handling-gk563
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8236339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

